Cas no 2870659-67-7 (1H-Pyrazole-3-carboxylic acid, 4-(aminomethyl)-1,5-dimethyl-, 1,1-dimethylethyl ester )

• Product Name: 1H-Pyrazole-3-carboxylic acid, 4-(aminomethyl)-1,5-dimethyl-, 1,1-dimethylethyl ester
• CAS No: 2870659-67-7
• MF: C₁₁H₁₉N₃O₂
• MW: 225.287462472916
• CID: 5563536
• Update Time: 2025-11-03

1H-Pyrazole-3-carboxylic acid, 4-(aminomethyl)-1,5-dimethyl-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 1,1-Dimethylethyl 4-(aminomethyl)-1,5-dimethyl-1H-pyrazole-3-carboxylate (ACI)
• 1H-Pyrazole-3-carboxylic acid, 4-(aminomethyl)-1,5-dimethyl-, 1,1-dimethylethyl ester

• Inchi： 1S/C11H19N3O2/c1-7-8(6-12)9(13-14(7)5)10(15)16-11(2,3)4/h6,12H2,1-5H3
• InChI Key： NKRBELGNDWAUTO-UHFFFAOYSA-N
• SMILES： O=C(C1C(CN)=C(C)N(C)N=1)OC(C)(C)C

Additional information on 1H-Pyrazole-3-carboxylic acid, 4-(aminomethyl)-1,5-dimethyl-, 1,1-dimethylethyl ester

1H-Pyrazole-3-carboxylic acid, 4-(aminomethyl)-1,5-dimethyl-, 1,1-dimethylethyl ester (CAS No: 2870659-67-7)

Introduction to the Compound

The compound 1H-Pyrazole-3-carboxylic acid, 4-(aminomethyl)-1,5-dimethyl-, 1,1-dimethylethyl ester (CAS No: 2870659-67-7) is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of pyrazole derivatives, which are known for their versatile applications in drug design and material science. The structure of this compound is characterized by a pyrazole ring substituted with specific functional groups that confer unique chemical and biological properties.

Chemical Structure and Properties

The molecular structure of 1H-Pyrazole-3-carboxylic acid, 4-(aminomethyl)-1,5-dimethyl-, 1,1-dimethylethyl ester consists of a pyrazole ring with a carboxylic acid group at position 3. At position 4 of the pyrazole ring, there is an aminomethyl group (-CH₂NH₂), while positions 1 and 5 are substituted with methyl groups (-CH₃). Additionally, the carboxylic acid group is esterified with a tert-butyl group (1,1-dimethylethyl), forming an ester linkage. This combination of substituents imparts distinct physical and chemical properties to the molecule.

Synthesis and Characterization

The synthesis of this compound involves multi-step organic reactions that typically include nucleophilic substitutions, condensations, and esterifications. The starting materials for such syntheses often include pyrazole derivatives and appropriate alkylating agents or esters. Advanced characterization techniques such as ¹H NMR, ¹³C NMR, IR spectroscopy, and mass spectrometry are employed to confirm the structure and purity of the synthesized compound.

Applications in Pharmacology and Drug Design

Pyrazole derivatives have gained considerable attention in the pharmaceutical industry due to their ability to modulate various biological targets such as enzymes, receptors, and ion channels. The aminomethyl group in this compound can act as a hydrogen bond donor or acceptor, enhancing its bioavailability and interaction with biological systems. Recent studies have explored the potential of this compound as a lead molecule in the development of antitumor agents, where it has shown promising activity against specific cancer cell lines.

Furthermore, this compound has been investigated for its role as an enzyme inhibitor, particularly targeting kinases involved in signaling pathways associated with chronic diseases like diabetes and neurodegenerative disorders. The presence of the tert-butyl ester group not only improves solubility but also serves as a protective group during chemical transformations.

Role in Agricultural Chemistry

Beyond pharmacology, pyrazole derivatives have found applications in agricultural chemistry as fungicides and herbicides. The unique electronic properties of this compound make it effective in disrupting fungal cell membranes or inhibiting key enzymes involved in plant pathogenesis. Recent research has highlighted its potential as a safer alternative to traditional agrochemicals due to its reduced toxicity profile.

Environmental Considerations and Safety Profile

Evaluating the environmental impact of chemicals is crucial for sustainable development. Studies on the degradation pathways of CAS No: 2870659-67-7 indicate that it undergoes microbial degradation under aerobic conditions, minimizing its persistence in the environment. Additionally, acute toxicity studies have demonstrated low toxicity to aquatic organisms at environmentally relevant concentrations.

However, proper handling procedures are recommended due to its organic nature and potential for irritation upon prolonged exposure. Occupational safety guidelines suggest using personal protective equipment (PPE) such as gloves and goggles when working with this compound.

Conclusion

In summary, CAS No: 2870659-67-7, or 1H-Pyrazole-3-carboxylic acid, 4-(aminomethyl)-1,5-dimethyl-, 1,1-dimethylethyl ester, represents a versatile platform for chemical innovation across multiple industries. Its unique structure provides opportunities for further functionalization to tailor its properties for specific applications in medicine and agriculture while maintaining an environmentally friendly profile.